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An In-depth Technical Guide to the Physical Characteristics of Tetramethylammonium
Hydroxide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetramethylammonium hydroxide (TMAH), a quaternary ammonium salt with the molecular

formula (CH₃)₄NOH, is a strong organic base with diverse applications in scientific research

and industrial processes.[1][2] It is frequently utilized as a titrant in analytical chemistry, a

catalyst in organic synthesis, and as an etchant and developer in the semiconductor industry.[3]

This guide provides a comprehensive overview of the core physical characteristics of TMAH,

presenting quantitative data in a structured format, detailing experimental protocols for their

determination, and visualizing key relationships. The information is primarily focused on the

anhydrous form and its common commercially available aqueous solutions and pentahydrate

form.

Core Physical Characteristics
The physical properties of Tetramethylammonium hydroxide are crucial for its handling,

application, and safety in a laboratory setting. These properties can vary depending on whether

it is in its solid, hydrated, or aqueous solution form.
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The following table summarizes the key physical characteristics of Tetramethylammonium
hydroxide.
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Property Value Notes

Molecular Formula C₄H₁₃NO

For the anhydrous form.[4] The

pentahydrate form is

C₄H₁₃NO·5H₂O.[5]

Molecular Weight 91.15 g/mol

For the anhydrous form.[1][4]

The pentahydrate has a

molecular weight of 181.23

g/mol .[5][6]

Appearance
Colorless to yellowish liquid or

a solid in hydrated form.[1][3]

Often has a strong, fishy, or

ammonia-like odor due to the

presence of trimethylamine as

an impurity.[2][3] Pure TMAH is

virtually odorless.[2] The

pentahydrate appears as

white, deliquescent, needle-

like crystals.[5][7]

Melting Point

62-63 °C (pentahydrate)[2];

67-70 °C (pentahydrate)[5];

63-70 °C (solid)[8]

The anhydrous form is not

typically isolated as a stable

solid at room temperature. The

melting point is characteristic

of the pentahydrate.

Boiling Point
Decomposes upon heating.[2]

[4]

Thermal decomposition yields

trimethylamine and dimethyl

ether.[2] A 25% aqueous

solution has a boiling point of

approximately 102 °C.[9][10]

Density

~1.015 g/cm³ (20-25%

aqueous solution)[2]; 1.016

g/mL at 25 °C (25% aqueous

solution)[11]; 1.006 g/mL at 25

°C (10% aqueous solution)[12]

Density is dependent on the

concentration of the aqueous

solution.
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Solubility

Highly soluble in water.[2][13]

Soluble in polar organic

solvents.[13]

The solubility in water for the

pentahydrate is approximately

220 g/100 mL at 15 °C.[2] Also

soluble in methanol.[14]

pH

>13 (for a 25% aqueous

solution at 20 °C)[11][15]; ~13

(for a 10% aqueous solution at

20 °C)[12][16]

TMAH is a strong base.[3][15]

Vapor Pressure

1.2 x 10⁻⁶ mm Hg at 25 °C

(estimated for anhydrous)[1];

17.5 mmHg at 20 °C (for 10%

and 25% aqueous solutions)

[11][12]

The vapor pressure of

aqueous solutions is primarily

that of water.

Experimental Protocols
This section outlines detailed methodologies for the determination of the key physical

properties of Tetramethylammonium hydroxide.

Determination of Appearance and Odor
Objective: To qualitatively describe the physical state, color, and odor of a TMAH sample.

Methodology:

Visual Inspection:

Place a small, representative sample of TMAH (solid or liquid) in a clear, clean container

(e.g., a watch glass or a beaker) under a well-ventilated fume hood.

Observe the physical state (solid, liquid), color, and clarity of the sample against a white

background.

For solid samples, note the crystalline form (e.g., needles, powder).

Odor Assessment (Wafting Technique):
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Safety Precaution: Never directly inhale the vapors of any chemical.

Hold the container with the TMAH sample several inches away from your face.

Gently wave your hand over the top of the container to direct the vapors towards your

nose.[17][18]

Carefully sniff the vapors and record the characteristic odor (e.g., ammonia-like, fishy).

Determination of Melting Point (for TMAH Pentahydrate)
Objective: To determine the temperature range over which the solid TMAH pentahydrate

transitions to a liquid.

Methodology (Capillary Method):

Sample Preparation:

Finely powder a small amount of TMAH pentahydrate using a mortar and pestle.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.[4]

Apparatus Setup:

Use a calibrated melting point apparatus.

Insert the capillary tube into the heating block of the apparatus.

Measurement:

Heat the sample rapidly to a temperature approximately 10-15 °C below the expected

melting point.

Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.[19]

Record the temperature at which the first drop of liquid appears (T₁).

Continue heating slowly and record the temperature at which the last crystal melts (T₂).
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The melting point is reported as the range T₁ - T₂.

Determination of Decomposition Temperature
Objective: To determine the temperature at which TMAH begins to decompose.

Methodology (Thermogravimetric Analysis - TGA):

Apparatus Setup:

Use a calibrated thermogravimetric analyzer.

Place a small, accurately weighed sample of TMAH (liquid or solid) into the TGA pan.

Measurement:

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate

(e.g., 10 °C/min).

Record the mass of the sample as a function of temperature.

The onset temperature of mass loss in the TGA curve indicates the beginning of

decomposition.

Determination of Density (for Aqueous Solutions)
Objective: To determine the mass per unit volume of a TMAH aqueous solution.

Methodology (Pycnometer Method):

Calibration:

Clean and dry a pycnometer of known volume.

Weigh the empty, dry pycnometer (m₁).

Fill the pycnometer with deionized water of a known temperature and weigh it (m₂).
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Calculate the exact volume of the pycnometer using the density of water at that

temperature.

Measurement:

Empty, clean, and dry the pycnometer.

Fill the pycnometer with the TMAH solution at the same temperature and weigh it (m₃).

Calculation:

The density (ρ) of the TMAH solution is calculated using the formula: ρ = (m₃ - m₁) / ((m₂ -

m₁) / ρ_water)

Determination of Solubility in Water (for TMAH
Pentahydrate)
Objective: To determine the mass of TMAH pentahydrate that can dissolve in a given volume of

water at a specific temperature.

Methodology (Shake-Flask Method - based on OECD Guideline 105):[7][20]

Sample Preparation:

Add an excess amount of TMAH pentahydrate to a known volume of deionized water in a

flask.

Seal the flask to prevent evaporation.

Equilibration:

Place the flask in a constant temperature water bath (e.g., 25 °C) and agitate it for a

prolonged period (e.g., 24-48 hours) to ensure saturation.

Sample Analysis:

Allow the solution to stand undisturbed at the constant temperature until the undissolved

solid has settled.
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Carefully withdraw a known volume of the clear supernatant.

Determine the concentration of TMAH in the supernatant using a suitable analytical

method, such as acid-base titration with a standardized acid (e.g., HCl).

Calculation:

Calculate the solubility in g/100 mL based on the determined concentration.

Determination of pH (for Aqueous Solutions)
Objective: To measure the acidity or basicity of a TMAH aqueous solution.

Methodology (Electrometric Method):

Apparatus:

A calibrated pH meter with a glass electrode.[3]

Calibration:

Calibrate the pH meter using at least two standard buffer solutions that bracket the

expected pH of the TMAH solution (e.g., pH 7, 10, and 12).[21]

Measurement:

Rinse the electrode with deionized water and then with a small portion of the TMAH

solution.

Immerse the electrode in the TMAH solution.

Allow the reading to stabilize and record the pH value and the temperature of the solution.

Determination of Vapor Pressure (for Aqueous
Solutions)
Objective: To measure the pressure exerted by the vapor of a TMAH aqueous solution at a

specific temperature.
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Methodology (Isothermal Thermogravimetric Analysis):[9][15]

Apparatus:

A calibrated thermogravimetric analyzer (TGA).

Measurement:

Place a small, accurately weighed sample of the TMAH solution into the TGA pan.

Maintain the sample at a constant temperature (isothermal) within the TGA furnace.

Record the rate of mass loss over time due to evaporation.

Calculation:

The vapor pressure can be calculated by comparing the evaporation rate of the TMAH

solution to that of a reference substance with a known vapor pressure under the same

conditions.

Visualization of Physical States
The physical state of Tetramethylammonium hydroxide is dependent on temperature and its

degree of hydration. The following diagram illustrates the relationship between its common

forms as a function of temperature.

TMAH Pentahydrate
(Solid, Crystalline Needles)

Molten TMAH Pentahydrate
(Liquid)

Melting
(approx. 63-70 °C)

Decomposition Products
(Trimethylamine, Dimethyl Ether, etc.)

Heating above melting point

TMAH Aqueous Solution
(Liquid)

Water Vapor +
Trace TMAH Components

Boiling
(approx. 102 °C for 25% solution)
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Click to download full resolution via product page

Caption: Physical states of TMAH as a function of temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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